Cas no 1186195-51-6 (2-Methyl-5-trifluoromethyl-pyrazine)

• Product Name: 2-Methyl-5-trifluoromethyl-pyrazine
• CAS No: 1186195-51-6
• MF: C₆H₅F₃N₂
• MW: 162.112511396408
• MDL: MFCD12546943
• CID: 2602294
• PubChem ID: 329765181
• Update Time: 2025-07-18

2-Methyl-5-trifluoromethyl-pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-(trifluoromethyl)pyrazine
• F98167
• DTXSID20672324
• BBL101013
• 2-Methyl-5-trifluoromethyl-pyrazine
• FS-2713
• CS-0321242
• 1186195-51-6
• MFCD12546943
• SCHEMBL12296398
• STL554807
• DB-193023
• 2-Methyl-5-(trifluoromethyl)pyrazine, 96%
• AKOS005256353
• 685-756-5
• DTXCID20623073

• MDL： MFCD12546943
• Inchi： 1S/C6H5F3N2/c1-4-2-11-5(3-10-4)6(7,8)9/h2-3H,1H3
• InChI Key： XZOKPWSKJRCLQO-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(C)=CN=1)(F)F

Computed Properties

• Exact Mass: 162.04048265g/mol
• Monoisotopic Mass: 162.04048265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Melting Point: 38-43 °C
• Flash Point: Fahrenheit: 118.4 ° f
  Celsius: 48 ° c
  

2-Methyl-5-trifluoromethyl-pyrazine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H318
• Warning Statement： P280-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-41
• Safety Instruction： 26-39-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 2-Methyl-5-trifluoromethyl-pyrazine

Recent Advances in the Study of 2-Methyl-5-trifluoromethyl-pyrazine (CAS: 1186195-51-6) in Chemical Biology and Pharmaceutical Research

The compound 2-Methyl-5-trifluoromethyl-pyrazine (CAS: 1186195-51-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic aromatic compound, characterized by a pyrazine ring substituted with a methyl group at the 2-position and a trifluoromethyl group at the 5-position, exhibits notable chemical stability and bioactivity, making it a promising candidate for drug development and biochemical studies.

Recent studies have focused on the synthesis and optimization of 2-Methyl-5-trifluoromethyl-pyrazine, exploring its role as a key intermediate in the production of more complex pharmaceutical agents. Researchers have developed novel synthetic pathways to improve yield and purity, leveraging advanced techniques such as microwave-assisted synthesis and flow chemistry. These methodologies not only enhance the efficiency of production but also reduce the environmental impact associated with traditional synthetic processes.

In pharmacological research, 2-Methyl-5-trifluoromethyl-pyrazine has demonstrated potential as a modulator of various biological targets. Preliminary in vitro studies indicate its ability to interact with specific enzyme systems, particularly those involved in inflammatory pathways. For instance, recent findings suggest that this compound may inhibit the activity of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway, which is often targeted in anti-inflammatory therapies. These findings open new avenues for the development of non-steroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.

Moreover, the trifluoromethyl group in 2-Methyl-5-trifluoromethyl-pyrazine enhances its metabolic stability and bioavailability, addressing common challenges in drug design. Researchers are investigating its incorporation into lead compounds to improve pharmacokinetic properties. Recent pharmacokinetic studies in animal models have shown favorable absorption and distribution profiles, supporting its potential as a scaffold for further drug optimization.

Beyond its therapeutic potential, 2-Methyl-5-trifluoromethyl-pyrazine is also being explored in agrochemical applications. Its structural motif is found in several pesticides and herbicides, where it contributes to enhanced activity and selectivity. Recent field trials have demonstrated its effectiveness in controlling pest populations while minimizing environmental toxicity, aligning with the growing demand for sustainable agricultural solutions.

In conclusion, the ongoing research on 2-Methyl-5-trifluoromethyl-pyrazine (CAS: 1186195-51-6) highlights its versatility and promise across multiple domains, from pharmaceuticals to agrochemicals. The compound's unique chemical properties, coupled with advances in synthetic methodologies and biological evaluations, position it as a valuable tool for future innovations. Continued exploration of its mechanisms of action and optimization of its derivatives will likely yield significant breakthroughs in the coming years.